Cas no 2138242-65-4 (N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide)

• Product Name: N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide
• CAS No: 2138242-65-4
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 6409861
• PubChem ID: 165843150
• Update Time: 2025-08-03

N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide
• EN300-1067623
• 2138242-65-4
• N-{3-aminobicyclo[1.1.1]pentan-1-yl}-2,3,3-trimethylbutanamide

• Inchi： 1S/C12H22N2O/c1-8(10(2,3)4)9(15)14-12-5-11(13,6-12)7-12/h8H,5-7,13H2,1-4H3,(H,14,15)
• InChI Key： ASKUGPDKSFAFSK-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)(C)C)NC12CC(C1)(C2)N

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide

Introduction to N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide (CAS No. 2138242-65-4)

N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138242-65-4, belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study in synthetic chemistry and medicinal biology.

The molecular structure of N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide is characterized by its bicyclic framework, which includes a bicyclo[2.2.1]heptane moiety linked to an amide functional group. This distinctive architecture contributes to its potential biological activity and makes it a valuable scaffold for the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of compounds with bicyclic structures due to their ability to mimic natural products and exhibit enhanced binding affinity to biological targets. The presence of the amide group in N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide suggests that it may interact with proteins and enzymes in a manner similar to other amide-based drugs.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that molecules with similar structural features may possess anti-inflammatory, analgesic, and even anticancer properties. The specific configuration of N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide makes it a promising candidate for further investigation in these areas.

Recent studies have demonstrated the importance of understanding the three-dimensional structure of molecules in predicting their biological activity. The bicyclic core of N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide provides a stable platform for drug design, allowing researchers to modify other parts of the molecule while maintaining its overall shape and function.

The synthesis of N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in this regard.

In addition to its potential therapeutic applications, N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide may also serve as a valuable tool for studying enzyme mechanisms and protein-ligand interactions. Its unique structure allows researchers to probe the binding properties of various biological targets and gain insights into the molecular basis of drug action.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide represents an early stage in this process but holds significant promise for future advancements. Further research is needed to fully elucidate its pharmacological properties and determine its potential as a therapeutic agent.

As our understanding of biological systems continues to grow, so does the demand for innovative compounds like N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide. Its unique structural features and potential biological activity make it a cornerstone in the quest for new treatments for various diseases.

The future of pharmaceutical research will likely see increased use of computationally derived models and high-throughput screening techniques to identify promising candidates like N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide. These approaches will accelerate the drug discovery process and help bring new therapies to patients more quickly.

In conclusion, N-{3-aminobicyclo1.1.1pentan-1-yl}-2,3,3-trimethylbutanamide (CAS No. 2138242-65-4) is a fascinating compound with significant potential in pharmaceutical research and development. Its unique structure and biological activity make it a valuable tool for studying disease mechanisms and designing new treatments.